3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4O3S/c1-12-5-4-6-14(9-12)26-11-17-22-23-18(20-21-19(23)27-17)13-7-8-15(24-2)16(10-13)25-3/h4-10H,11H2,1-3H3
• InChI Key: GZONFRBTXREMEH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC(=C(C=C4)OC)OC

Description

3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMPT, is a potent synthetic compound that has gained significant attention in scientific research. DMPT belongs to the thiadiazole family, which has been extensively investigated for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to exert its biological effects through the inhibition of various signaling pathways. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines and promotes cell survival. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits the activation of STAT3, a transcription factor that plays a critical role in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects:
3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antimicrobial activity. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to modulate the expression of various genes involved in the regulation of cell proliferation, survival, and apoptosis.

Advantages and Limitations for Lab Experiments

3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high potency and selectivity. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit potent biological activity at low concentrations, making it a valuable tool for studying various biological processes. However, 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. One area of interest is the development of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives with improved solubility and bioavailability. Another potential direction is the investigation of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in combination with other anticancer agents or anti-inflammatory agents to enhance its therapeutic efficacy. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential use as a therapeutic agent in various diseases.

Synthesis Methods

3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized through a multistep reaction using commercially available reagents. The synthesis of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,4-dimethoxyphenyl hydrazine with 3-methylphenylacetic acid, followed by the reaction with thionyl chloride and sodium azide. The final product is obtained through the reaction of the intermediate with 3-methylphenoxyacetaldehyde. The purity of 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be improved by recrystallization and chromatography techniques.

Scientific Research Applications

3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its biological activities, including its potential as an anticancer agent, anti-inflammatory agent, and antimicrobial agent. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 3-(3,4-Dimethoxyphenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown antimicrobial activity against several bacterial and fungal strains.